4-chloro-N-(5-chloro-2-pyridinyl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-chloro-N-(5-chloropyridin-2-yl)-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C12H12Cl2N6O/c13-8-1-2-9(15-7-8)16-11-17-10(14)18-12(19-11)20-3-5-21-6-4-20/h1-2,7H,3-6H2,(H,15,16,17,18,19)
• InChI Key: YSYAILCIOXXILZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NC3=NC=C(C=C3)Cl)Cl
• Molecular Formula: C12H12Cl2N6O
• Molecular Weight: 327.17 g/mol

Description

4-chloro-N-(5-chloro-2-pyridinyl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of triazine derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on synthesizing derivatives and evaluating their chemical properties. For instance, studies on the synthesis of triazine derivatives highlight the compound's role in forming structures with potential biological activity. These studies involve creating various triazine derivatives, including those with morpholine components, which are explored for their antimicrobial activities and other biological properties (Bektaş et al., 2010), (Dolzhenko et al., 2021).

Applications in Material Science

The compound and its derivatives have been studied for their applications in material science, particularly in the synthesis of dyes and pigments for synthetic-polymer fibers. Such research involves the condensation of halogeno-naphthalic anhydride with cyclic secondary amines, producing derivatives that offer yellow to orange dyes with good coloration and fastness properties on polyester (Peters & Bide, 1985).

Biological Screening and Potential Medical Applications

Several studies have synthesized and screened various derivatives for their biological activities. This includes examining their potential vasodilation properties, antimicrobial activities, and enzyme inhibition capabilities. For example, derivatives have been evaluated for their vasodilation activity, indicating some compounds exhibit remarkable potency (Girgis et al., 2008), and for their enzyme inhibitory activity on soybean 15-lipoxygenase, suggesting specific derivatives as promising for further evaluation (Karimian et al., 2015).

Environmental Studies

Research has also focused on the environmental behavior of nitrogen compounds, including those related to the triazine structure, assessing their presence in surface waters and their removal during water treatment processes. Such studies are crucial for understanding the environmental impact and behavior of these compounds (Pietsch et al., 2001).